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Compound of Interest

Compound Name: Tobermorite

Cat. No.: B576468

Tobermorite, a calcium silicate hydrate (C-S-H) mineral, is a cornerstone material in cement
chemistry and possesses significant interest for researchers and materials scientists. Its
complex and variable structure gives rise to a family of related minerals with distinct properties.
This technical guide provides an in-depth exploration of the chemical formula and variations of
Tobermorite, presenting key data in a structured format for researchers, scientists, and drug
development professionals.

The Tobermorite Supergroup: A Family of Layered
Silicates

The Tobermorite supergroup encompasses a range of crystalline phases characterized by
their layered structure.[1] These layers are composed of calcium polyhedra sheets flanked by
silicate chains.[2][3][4] Variations in the stacking of these layers, the water content within the
interlayer spaces, and ionic substitutions lead to the different members of this supergroup.[1][3]

The primary classification within the Tobermorite group is based on the basal spacing
observed in X-ray diffraction patterns, which directly relates to the degree of hydration. The
most common forms are 9 A, 11 A, and 14 A Tobermorite.[1][2]

Chemical Formulas and Nomenclature

The chemical formula of Tobermorite is not singular but varies depending on the specific
mineral within the supergroup. The general formula for the Tobermorite group (with a basal
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spacing of ~11 A) is given as Caa+x(AlySis—y)O15+2x-y-5H20.[1]

A key distinction is made between "normal” and "anomalous"” Tobermorite, which differ in their
thermal behavior and the content of their structural cavities.[2] Normal Tobermorite contains
"zeolitic" calcium cations and water molecules in its cavities, while anomalous Tobermorite
contains only water molecules.[2]

The nomenclature was further refined to distinguish between end-members of the 11 A
Tobermorite solid solution:

o Tobermorite: The ideal end-member with the formula CasSieO17-5H20.[1][5]
o Kenotobermorite: The other end-member with the formula CaaSieO15(OH)2-5H20.[1][5]
Another significant member of the supergroup is:

« Plombiérite (14 A Tobermorite): A more hydrated form with the chemical formula
CasSieO16(OH)2:7H20.[1][6]

The following table summarizes the chemical formulas of key Tobermorite variations:

. Common . L
Mineral Name . Chemical Formula Citation
Name/Variety

] ] CasSis017-5H20 or
Tobermorite 11 A Tobermorite ] [31[71[8]
CasSie016(OH)2-:4H20

) Anomalous )
Kenotobermorite ] CasSisO15(0OH)2-5H20  [1][2][5]
Tobermorite

CasSie016(OH)2-7H20
Plombiérite 14 A Tobermorite or [1][2]16]
CasSie016(OH)2-8H20

Riversideite 9 A Tobermorite CasSie016(OH)2 [1][6]

] Caa(Alo.5Sio.5)2SiaO16(
Paratobermorite [9][10]
OH)-2H20:(Ca-3H20)
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Crystallographic Data

The structural variations of Tobermorite are reflected in their crystallographic parameters. The
following table presents a summary of the unit cell dimensions and space groups for several
Tobermorite minerals.

Crystal Space °) I
Mineral 7 i a(d) b (A) ¢ (A) BOIY  Citation
System Group (°)
Tobermor  Orthorho
) ] C2221 11.17 7.38 22.94 90 [7]
ite-11 A mbic
Tobermor
ite-11 A Monoclini y=
B1llm 6.732 7.368 22.680 [2]
(Normal - ¢ 123.18
MDO2)
Kenotobe
rmorite
Orthorho
(Anomalo ) F2dd 11.265 7.386 44,970 [2]
mbic
us -
MDO1)
Kenotobe
rmorite
Monoclini =
(Anomalo Bllm 6.735 7.385 22.487 [2][10]
c 123.25
us -
MDO?2)
Plombiéri
te (14 A Monoclini y=
B11lb 6.735 7.425 27.987 [6]
Tobermor ¢ 123.25

ite)

Experimental Protocols for Tobermorite Synthesis

The synthesis of Tobermorite, particularly the 11 A phase, is typically achieved through
hydrothermal methods. The precise conditions can be tailored to yield specific crystalline forms
and morphologies.
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Hydrothermal Synthesis from Pure Chemicals

A common laboratory-scale synthesis involves the reaction of a calcium source and a silica
source in an aqueous suspension under elevated temperature and pressure.

» Starting Materials:
o Calcium source: Calcium oxide (CaO) or calcium hydroxide (Ca(OH)z2).
o Silica source: Amorphous silica (e.g., fumed silica, silica gel) or borosilicate glass.[11]

o Molar Ratios: The molar ratio of CaO to SiO2z (C/S ratio) is a critical parameter. For the
synthesis of 11.3 A Tobermorite, a C/S ratio of 0.83 is often targeted.[12] Ratios between
0.66 and 0.83 are also reported to be effective.[13]

» Hydrothermal Conditions:

o Temperature: Typically ranges from 180 °C to 240 °C.[12][14] Higher temperatures can
accelerate the reaction kinetics but may also lead to the formation of other phases like
xonotlite if not carefully controlled.[12]

o Time: Reaction times can vary from a few hours to several days (e.g., 2 to 72 hours).[12]

o Apparatus: The reaction is carried out in a sealed autoclave or a high-pressure reactor,
often with stirring to ensure homogeneity.[12][14]

e Post-Synthesis Processing:

[¢]

The reactor is cooled to room temperature.

[e]

The solid product is filtered from the suspension.

o

The product is washed, often with acetone, to remove residual water and prevent
carbonation.[12]

o

The final product is dried at a controlled temperature (e.g., 100-110 °C).[12][14]

Synthesis from Industrial By-products
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Tobermorite can also be synthesized using industrial wastes as precursors, offering a
sustainable route for material production.

o Starting Materials:
o Calcium source: Calcium silicate slag (CSS).[14]
o Silica source: Silica fume (SF) or granite sawing powder waste.[12][14]

e Procedure: The general procedure is similar to the hydrothermal synthesis from pure
chemicals. The industrial by-products are mixed in a specific ratio to achieve the desired C/S
ratio, suspended in water, and treated under hydrothermal conditions.[12][14] For instance, a
C/S molar ratio of 0.9 and a liquid-to-solid ratio of 15:1 have been used for synthesis from
CSS and SF.[14]

Visualizing Relationships and Workflows
Relationship between Tobermorite Variations

The following diagram illustrates the relationships between the key members of the
Tobermorite supergroup based on their chemical formulas and hydration states.

1A

Kenotobermorite
CaaSis015(0OH)2:5H20

Plombiérite (14 A)
CasSie016(OH)2:7H20

Solid Solution

Tobermorite
CasSis017:5H20

Tobermorite Supergroup

1A

Riversideite (9 A)
CasSisO16(0OH)2

Click to download full resolution via product page

Caption: Relationships within the Tobermorite Supergroup.

Experimental Workflow for Hydrothermal Synthesis
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The generalized workflow for the hydrothermal synthesis of Tobermorite is depicted in the
following diagram.

1. Precursor Preparation

Calcium Source Silica Source
(e.g., CaO, CSS) (e.g., SIO2, SF)

o

Mixing in Water
(Adjust C/S Ratio)

2. Hydrothe$wal Reaction

Sealed Autoclave
(e.g., 180-240 °C, 2-72 h)

&, Product}rocessing

Cooling

'

Filtration

'

Washing (e.g., Acetone)

'

Drying (e.g., 100 °C)

Tobermorite Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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